Cas no 1825688-42-3 (Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate)

• Product Name: Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate
• CAS No: 1825688-42-3
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 5446831
• PubChem ID: 121518407
• Update Time: 2025-05-24

Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-[[cyano(cyclopropyl)methyl]carbamoyl]phenyl]benzoate
• AKOS030681087
• EN300-26685418
• Z1882431666
• 1825688-42-3
• methyl 2'-{[cyano(cyclopropyl)methyl]carbamoyl}-[1,1'-biphenyl]-2-carboxylate
• Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate

• Inchi： 1S/C20H18N2O3/c1-25-20(24)17-9-5-3-7-15(17)14-6-2-4-8-16(14)19(23)22-18(12-21)13-10-11-13/h2-9,13,18H,10-11H2,1H3,(H,22,23)
• InChI Key： JGFYMQMOPIKNIV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C(NC(C#N)C2CC2)=O)=CC=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.3±45.0 °C(Predicted)
• pka: 11.76±0.46(Predicted)

Additional information on Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate

Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate: A Comprehensive Overview

Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate (CAS No. 1825688-42-3) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its biphenyl core, which is a common structural motif in many pharmaceuticals and advanced materials. The presence of the cyanocyclopropylmethyl group introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel chemical reactions and applications.

The compound's structure is composed of two phenyl rings connected by a single bond (the biphenyl system), with substituents that include a methyl ester group and a cyanocyclopropylmethyl-amino carbonyl group. This combination of functional groups provides the molecule with versatile reactivity and potential for further modification. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive compounds with specific targeting capabilities.

One of the key areas of research involving Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate is its application in medicinal chemistry. The biphenyl system is known for its ability to modulate pharmacokinetic properties such as solubility and permeability, which are critical for drug delivery. Additionally, the cyanocyclopropylmethyl group has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for further exploration in therapeutic applications.

Recent advancements in synthetic chemistry have also focused on the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the biphenyl core and incorporate the cyanocyclopropylmethyl-amino carbonyl group with high precision. These methods often involve palladium-catalyzed coupling reactions, which have become standard tools in modern organic synthesis due to their versatility and efficiency.

Another significant aspect of this compound's research is its role in materials science. The biphenyl structure is frequently utilized in the design of liquid crystal materials and organic semiconductors due to its ability to form ordered phases and exhibit desirable electronic properties. The introduction of the cyanocyclopropylmethyl group further enhances these properties, potentially leading to new materials with improved performance in electronic devices.

In terms of biological activity, Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate has been investigated for its potential as an inhibitor of certain enzymes and receptors. Preclinical studies have demonstrated moderate activity against key targets, suggesting that further optimization could yield compounds with therapeutic potential. These findings underscore the importance of continued research into this compound's biological profile.

The synthesis and characterization of this compound also contribute to our understanding of stereochemistry and regioselectivity in organic reactions. The precise control over the molecule's structure is essential for achieving desired properties, whether for pharmaceutical or materials applications. Recent studies have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate the compound's three-dimensional structure, providing valuable insights into its reactivity and function.

In conclusion, Methyl 2′-[[(cyanocyclopropylmethyl)amino]carbonyl][1,1′-biphenyl]-2-carboxylate (CAS No. 1825688-42-3) represents a fascinating example of how complex molecular architectures can be leveraged for diverse applications in chemistry and beyond. With ongoing research focusing on its synthesis, properties, and biological activity, this compound continues to be a subject of interest for scientists across multiple disciplines.